Cas no 19867-18-6 (6-chloro-4-hydroxy-2-oxo-1h-pyridine-3-carbonitrile)

• Product Name: 6-chloro-4-hydroxy-2-oxo-1h-pyridine-3-carbonitrile
• CAS No: 19867-18-6
• MF: C₆H₃ClN₂O₂
• MW: 170.553220033646
• CID: 908558
• PubChem ID: 54685272
• Update Time: 2025-04-19

6-chloro-4-hydroxy-2-oxo-1h-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-hydroxy-2-oxo-1h-pyridine-3-carbonitrile
• 6-Chlor-2,4-dihydroxy-nicotinonitril
• 6-chloro-2,4-dihydroxy-nicotinonitrile
• 6-chloro-2-hydroxy-4-oxo-1,4-dihydropyridine-3-carbonitrile
• 6-Chloro-2-hydroxy-4-oxo-1H-pyridine-3-carbonitrile
• AC1L3FEQ
• AC1Q4QWG
• AR-1H1258
• CTK0H8683
• NSC409914
• 6-Chloro-1,2-dihydro-4-hydroxy-2-oxo-3-pyridinecarbonitrile
• 6-chloro-4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile
• T4C1GMK8DH
• 3-Pyridinecarbonitrile, 6-chloro-1,2-dihydro-4-hydroxy-2-oxo-
• 19867-18-6
• DTXSID00173622
• NSC-409914
• 1H-Pyridine-3-carbonitrile, 6-chloro-2-hydroxy-4-oxo-
• 2,4-Dioxy-3-cyan-6-chlorpyridin
• UNII-T4C1GMK8DH
• NICOTINONITRILE, 6-CHLORO-1,2-DIHYDRO-4-HYDROXY-2-OXO-
• NSC 409914

• Inchi： 1S/C6H3ClN2O2/c7-5-1-4(10)3(2-8)6(11)9-5/h1H,(H2,9,10,11)
• InChI Key： RXXVHWHDEKSPRL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C(N1)=O)O

Computed Properties

• Exact Mass: 169.98839
• Monoisotopic Mass: 169.988305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1
• XLogP3: 0.9

Experimental Properties

• Density: 1.64±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 190 ºC
• Boiling Point: 240.7±40.0 ºC (760 Torr),
• Flash Point: 99.4±27.3 ºC,
• Refractive Index: 1.633
• Solubility: Very slightly soluble (0.99 g/l) (25 º C),
• PSA: 73.12